Cas no 791013-31-5 (Pyrazolo[1,5-a]pyrimidin-7(1H)-one)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7(1H)-one
• CAS No: 791013-31-5
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 1117836
• PubChem ID: 335418
• Update Time: 2025-04-20

Pyrazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(1H)-one
• EN300-66819
• CS-W003635
• NSC344531
• 29274-23-5
• A869666
• DTXSID501297017
• 7-hydroxypyrazolo[1,5-a]pyrimidine
• 4H-pyrazolo[1,5-a]pyrimidin-7-one
• 57489-79-9
• SCHEMBL545036
• SY016726
• AKOS005073877
• MFCD09746272
• AM20120706
• J-524081
• Z2211231405
• NSC-344531
• PB25161
• MFCD04035686
• pyrazolo[1,5-a]pyrimidin-7(4H)-one
• NOSYRIKBTPXMRH-UHFFFAOYSA-N
• starbld0023440
• 1H-pyrazolo[1,5-a]pyrimidin-7-one;Pyrazolo[1,5-a]pyrimidin-7(4H)-one
• SCHEMBL10338856
• AS-33247
• ZRZFBIGKTXTOQY-UHFFFAOYSA-N
• 791013-31-5
• 7-oxopyrazolo[1,5-a]pyrimidine
• pyrazolo[1,5-a]pyrimidin-7-one
• FT-0648526
• W10561
• 1H-pyrazolo[1,5-a]pyrimidin-7-one
• SCHEMBL902753
• A819860
• DTXSID10973014
• CS-0080417
• PYRAZOLO[1,5-A]PYRIMIDIN-7-OL
• AM804069
• G10086
• AB16977
• AKOS006240029
• DB-352654
• DB-068091

• Inchi： 1S/C6H5N3O/c10-6-2-3-7-5-1-4-8-9(5)6/h1-4,8H
• InChI Key： BUEFDJQUUGMUJO-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C2C=CNN21

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.7Ų